Cas no 919783-22-5 (AZD1656)

AZD1656 structure

Product Name:AZD1656

CAS No:919783-22-5

MF:C₂₄H₂₆N₆O₅

MW:478.5

MDL:MFCD28386282

CID:761302

PubChem ID:16039797

Update Time:2024-10-26

AZD1656 Chemical and Physical Properties

Names and Identifiers

- Benzamide,3-[[5-(1-azetidinylcarbonyl)-2-pyrazinyl]oxy]-5-[(1S)-2-methoxy-1-methylethoxy]-N-(5-methyl-2-pyrazinyl)-
- AZD1656
- AZD 1656
- FJEJHJINOKKDCW-INIZCTEOSA-N
- 3-{[5-(azetidin-1-ylcarbonyl)pyrazin-2-yl]oxy}-5-{[(1S)-1-methyl-2-(methyloxy)ethyl]oxy}-N-(5-methylpyrazin-2-yl)benzamide
- GTPL7701
- 660M185X4D
- DB14810
- Q27074714
- 3-[5-(azetidine-1-carbonyl)pyrazin-2-yl]oxy-5-[(2S)-1-methoxypropan-2-yl]oxy-N-(5-methylpyrazin-2-yl)benzamide
- (S)-3-(5-(Azetidine-1-carbonyl)pyrazin-2-yloxy)-5-(1-methoxyprop
- CID 16039797
- 3-[[5-(1-Azetidinylcarbonyl)-2-pyrazinyl]oxy]-5-[(1S)-2-methoxy-1-methylethoxy]-N-(5-methyl-2-pyrazinyl)benzamide (ACI)
- AZD-1656
- Benzamide, 3-[[5-(1-azetidinylcarbonyl)-2-pyrazinyl]oxy]-5-[(1S)-2-methoxy-1-methylethoxy]-N-(5-methyl-2-pyrazinyl)-
- Hexokinase IV,Glucokinase,AZD-1656,AZD1656,G6pc,G6P,ChREBP-β,hypoglycemia,inhibit,Inhibitor,Hexokinase D,epinephrine,glucagon,antihyperglycemic
- AKOS040747890
- MS-28891
- (S)-3-(5-(Azetidine-1-carbonyl)pyrazin-2-yloxy)-5-(1-methoxypropan-2-yloxy)-N-(5-methylpyrazin-2-yl)benzamide
- 3-((5-(azetidine-1-carbonyl)pyrazin-2-yl)oxy)-5-(((2S)-1-methoxypropan-2-yl)oxy)-N-(5-methylpyrazin-2-yl)benzamide
- AT32772
- DA-61373
- AZD 1656 [WHO-DD]
- BA171838
- GLXC-10480
- 3-(5-(azetidine-1-carbonyl)pyrazin-2-yl)oxy-5-((2S)-1-methoxypropan-2-yl)oxy-N-(5-methylpyrazin-2-yl)benzamide
- (S)-3-((5-(Azetidine-1-carbonyl)pyrazin-2-yl)oxy)-5-((1-methoxypropan-2-yl)oxy)-N-(5-methylpyrazin-2-yl)benzamide
- E77313
- HY-15675
- 3-[[5-(1-Azetidinylcarbonyl)-2-pyrazinyl]oxy]-5-[(1S)-2-methoxy-1-methylethoxy]-N-(5-methyl-2-pyrazinyl)-benzamide
- CHEMBL3219124
- SCHEMBL321593
- 3-{[5-(azetidin-1-ylcarbonyl)pyrazin-2-yl]oxy}-5-[(1S)-2-methoxy-1-methylethoxy]-N-(5-methylpyrazin-2-yl)benzamide
- 3-((5-(AZETIDIN-1-YLCARBONYL)PYRAZIN-2-YL)OXY)-5-((1S)-2-METHOXY-1-METHYLETHOXY)-N-(5-METHYLPYRAZIN-2-YL)BENZAMIDE
- UNII-660M185X4D
- CS-0008226
- 3-{[5-(azetidine-1-carbonyl)pyrazin-2-yl]oxy}-5-{[(2S)-1-methoxypropan-2-yl]oxy}-N-(5-methylpyrazin-2-yl)benzamide
- 919783-22-5
- BENZAMIDE, 3-((5-(1-AZETIDINYLCARBONYL)-2-PYRAZINYL)OXY)-5-((1S)-2-METHOXY-1-METHYLETHOXY)-N-(5-METHYL-2-PYRAZINYL)-
- MDL： MFCD28386282
- Inchi： 1S/C24H26N6O5/c1-15-10-27-21(12-25-15)29-23(31)17-7-18(34-16(2)14-33-3)9-19(8-17)35-22-13-26-20(11-28-22)24(32)30-5-4-6-30/h7-13,16H,4-6,14H2,1-3H3,(H,27,29,31)/t16-/m0/s1
- InChI Key： FJEJHJINOKKDCW-INIZCTEOSA-N
- SMILES： O=C(C1C=NC(=CN=1)OC1=CC(C(NC2C=NC(C)=CN=2)=O)=CC(=C1)O[C@@H](C)COC)N1CCC1

Computed Properties

Exact Mass: 478.19646795g/mol
Monoisotopic Mass: 478.19646795g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 35
Rotatable Bond Count: 9
Complexity: 710
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 129
XLogP3: 1.3

Experimental Properties

Density: 1.336±0.06 g/cm3(Predicted)
Boiling Point: 635.0±55.0 °C(Predicted)
pka: 10.84±0.70(Predicted)

AZD1656 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A215400-2.5mg	AZD 1656	919783-22-5		2.5mg	$ 270.00	2022-06-08
TRC	A215400-5mg	AZD 1656	919783-22-5		5mg	$ 445.00	2022-06-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A873862-1mg	AZD-1656	919783-22-5	≥98%	1mg	￥1,120.00	2022-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A873862-5mg	AZD-1656	919783-22-5	≥98%	5mg	￥3,980.00	2022-09-03
Axon Medchem	3062-5 mg	AZD1656	919783-22-5	99%	5mg	€165.00	2023-07-10
Axon Medchem	3062-25 mg	AZD1656	919783-22-5	99%	25mg	€660.00	2023-07-10
eNovation Chemicals LLC	D677243-5mg	AZD-1656	919783-22-5	97%	5mg	$398	2024-05-24
eNovation Chemicals LLC	D677243-50mg	AZD-1656	919783-22-5	97%	50mg	$1190	2024-05-24
Biosynth	BA171838-10 mg	AZD 1656	919783-22-5		10mg	$412.40	2023-01-05
Biosynth	BA171838-50 mg	AZD 1656	919783-22-5		50mg	$1,034.00	2023-01-05

AZD1656 Production Method

Production Method 1

919784-66-0

5521-58-4

919783-22-5

Reaction Conditions

1.1 Reagents: Pyridine , Thionyl chloride Solvents: Dimethyl sulfoxide ; < 20 °C
1.2 Solvents: Acetonitrile ; 1 h, 20 °C

Reference

: Decoration of an α-Resorcylate Nucleus as Part of the Manufacture of a Glucokinase Activator

Hopes, Phillip; Langer, Thomas; Millard, Kirsty; Steven, Alan, Organic Process Research & Development, 2018, 22(8), 996-1006

Production Method 2

915948-98-0

871656-69-8

919783-22-5

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Acetonitrile ; 1 h, 120 °C

Reference

: Property based optimisation of glucokinase activators - discovery of the phase IIb clinical candidate AZD1656

Waring, Michael J.; Clarke, David S.; Fenwick, Mark D.; Godfrey, Linda; Groombridge, Sam D.; et al, MedChemComm, 2012, 3(9), 1077-1081

Production Method 3

915948-98-0

871656-69-8

919783-22-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 24 h, 60 °C

Reference

: Preparation of heteroaryl benzamide derivatives as glucokinase activators for the treatment of diabetes

, World Intellectual Property Organization, , ,

Production Method 4

919784-66-0

5521-58-4

919783-22-5

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , Propylphosphonic anhydride Solvents: 2-Methyltetrahydrofuran ; 30 min, 20 °C → 78 °C; 22 h, 78 °C
1.2 Reagents: Sodium bicarbonate Solvents: 2-Methyltetrahydrofuran , Water ; 30 min, 45 °C; 15 min, 45 °C

Reference

: Preparation of a glucokinase activator and pharmaceutical formulations

, World Intellectual Property Organization, , ,

Production Method 5

919784-66-0

5521-58-4

919783-22-5

Reaction Conditions

1.1 Solvents: 2-Methyltetrahydrofuran ; 20 °C
1.2 Reagents: 4-Methylmorpholine , Propylphosphonic anhydride Solvents: 2-Methyltetrahydrofuran ; 30 min, 20 °C → 78 °C; 22 h, 78 °C; 78 °C → 45 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; 45 min, 45 °C

Reference

: Process for preparation of pyrazine derivative

, World Intellectual Property Organization, , ,

Production Method 6

919784-66-0

5521-58-4

919783-22-5

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine Solvents: 2-Methyltetrahydrofuran ; 20 °C
1.2 Reagents: Propylphosphonic anhydride Solvents: 2-Methyltetrahydrofuran ; 30 min, rt → 78 °C; 22 h, 78 °C; 78 °C → 45 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; 30 min, 45 °C

Reference

: Preparation of pyrazine derivative as glucokinase modulator

, World Intellectual Property Organization, , ,

Production Method 7

919783-22-5

Reaction Conditions

Reference

: Design and development of the glucokinase activator AZD1656

McKerrecher, Darren; Steven, Alan, ACS Symposium Series, 2018, 1307, 185-220

AZD1656 Raw materials

AZD1656 Preparation Products

AZD1656 (919783-22-5)

AZD1656 Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Related Categories

919783-22-5 (AZD1656) Related Products

Recommended suppliers

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shaanxi pure crystal photoelectric technology co. LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Shaanxi pure crystal photoelectric technology co. LTD

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk